1-t-Butoxycarbonylmethyl-4-methyl-5-azidomethylimidazole

• Molecular Formula: C11H17N5O2
• Molecular Weight: 251.29 g/mol
• IUPAC Name: tert-butyl 2-[5-(azidomethyl)-4-methylimidazol-1-yl]acetate
• InChI: InChI=1S/C11H17N5O2/c1-8-9(5-14-15-12)16(7-13-8)6-10(17)18-11(2,3)4/h7H,5-6H2,1-4H3
• InChI Key: CVAQIYGEJCGPTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CC(=O)OC(C)(C)C)CN=[N+]=[N-]

Description

1-t-Butoxycarbonylmethyl-4-methyl-5-azidomethylimidazole is a useful research compound. Its molecular formula is C11H17N5O2 and its molecular weight is 251.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-t-butoxycarbonylmethyl-4-methyl-5-hydroxymethylimidazole (4.61 g, 20 mmol) in DMF (100 ml) was cooled to 0° C. and treated sequentially with diphenylphosphoryl azide (5.4 ml, 25 mmol) and DBU (3.7 ml, 25 ml). The resulting solution was allowed to warm gradually to room temperature and was then stirred there overnight. The DMF was rotavapped off, the residue dissolved in a minimum quantity of methylene chloride and the resulting solution diluted several fold with ether and ethyl acetate. This solution was washed sequentially with 1M citric acid, water, 10% sodium carbonate, brine and then dried over magnesium sulfate. Filtration and concentration gave an oil which was purified by flash chromatography (19:1 chloroform/methanol) to give the title compound as an oil: 1H NMR (CDCl3) d 1.48 (s, 9 H), 2.27 (s, 3 H), 4.28 (s, 2 H), 4.56 (s, 2 H), 7.43 (s, 1 H).